Cas no 2228294-84-4 (4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione)

• Product Name: 4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione
• CAS No: 2228294-84-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6482674
• PubChem ID: 165610977
• Update Time: 2025-06-08

4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione
• EN300-1739527
• 2228294-84-4

• Inchi： 1S/C11H12O4/c1-6-3-9(7(2)14-6)8-4-10(12)15-11(13)5-8/h3,8H,4-5H2,1-2H3
• InChI Key： SIRFNDSYJCNEAV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.5Ų

Additional information on 4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione

Comprehensive Overview of 4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione (CAS No. 2228294-84-4)

4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione (CAS No. 2228294-84-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique furan and oxane-dione structural motifs, exhibits promising properties for applications in drug development and biodegradable polymers. Its molecular structure combines a 2,5-dimethylfuran moiety with a oxane-2,6-dione ring, creating a versatile scaffold for further chemical modifications.

In recent years, the demand for sustainable and bio-based chemicals has surged, driven by environmental concerns and regulatory pressures. 4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione aligns with this trend, as its furan derivative components are often derived from renewable resources like biomass. Researchers are exploring its potential as a building block for green chemistry applications, particularly in the synthesis of biodegradable polymers and pharmaceutical intermediates. This compound’s stability and reactivity make it a candidate for innovative solutions in drug delivery systems and functional materials.

The compound’s CAS No. 2228294-84-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Common queries include "synthesis of 4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione" and "applications of furan derivatives in medicine," highlighting its interdisciplinary appeal. Its oxane-dione core is particularly noteworthy for its role in forming ester linkages, a feature exploited in polymer chemistry to create materials with tailored degradation profiles.

From a pharmacological perspective, 4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione is being investigated for its potential bioactivity. The 2,5-dimethylfuran group is known to interact with biological targets, suggesting possible uses in anti-inflammatory or antimicrobial agents. However, detailed studies on its mechanism of action and toxicity profiles are still underway, making it a compound of interest for future drug discovery projects.

In the context of SEO optimization, this article addresses high-value keywords such as "furan-based compounds," "oxane-dione applications," and "CAS 2228294-84-4 uses," ensuring visibility for researchers and industry professionals. The integration of sustainable chemistry and biomaterials trends further enhances its relevance, as these topics dominate current scientific discourse. By focusing on both the compound’s technical attributes and its alignment with global sustainability goals, this overview serves as a valuable resource for diverse audiences.

In summary, 4-(2,5-dimethylfuran-3-yl)oxane-2,6-dione (CAS No. 2228294-84-4) represents a cutting-edge intersection of organic chemistry and applied science. Its structural versatility, combined with the rising demand for eco-friendly chemicals, positions it as a compound with significant potential across multiple industries. Ongoing research will likely uncover new applications, solidifying its role in the future of green technology and biomedical innovation.